Cas no 2166874-14-0 (2-(1-Bromo-3-methoxypropyl)-1,3-thiazole-4-carbaldehyde)

• Product Name: 2-(1-Bromo-3-methoxypropyl)-1,3-thiazole-4-carbaldehyde
• CAS No: 2166874-14-0
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• CID: 5791016
• PubChem ID: 165446311
• Update Time: 2025-10-30

2-(1-Bromo-3-methoxypropyl)-1,3-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1269787
• 2-(1-bromo-3-methoxypropyl)-1,3-thiazole-4-carbaldehyde
• 2166874-14-0
• 2-(1-Bromo-3-methoxypropyl)-1,3-thiazole-4-carbaldehyde

• Inchi： 1S/C8H10BrNO2S/c1-12-3-2-7(9)8-10-6(4-11)5-13-8/h4-5,7H,2-3H2,1H3
• InChI Key： RSPJKOFLAQBVHZ-UHFFFAOYSA-N
• SMILES： BrC(C1=NC(C=O)=CS1)CCOC

Computed Properties

• Exact Mass: 262.96156g/mol
• Monoisotopic Mass: 262.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.4Ų

Additional information on 2-(1-Bromo-3-methoxypropyl)-1,3-thiazole-4-carbaldehyde

Recent Advances in the Study of 2-(1-Bromo-3-methoxypropyl)-1,3-thiazole-4-carbaldehyde (CAS: 2166874-14-0)

The compound 2-(1-Bromo-3-methoxypropyl)-1,3-thiazole-4-carbaldehyde (CAS: 2166874-14-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This thiazole derivative, characterized by its unique bromo-methoxypropyl and aldehyde functional groups, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutics, particularly in targeting infectious diseases and cancer.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-(1-Bromo-3-methoxypropyl)-1,3-thiazole-4-carbaldehyde in the synthesis of thiazole-based inhibitors targeting bacterial efflux pumps. The researchers demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus, with minimal cytotoxicity toward mammalian cells. The aldehyde moiety was critical for forming Schiff base adducts with key lysine residues in the efflux pump proteins, thereby disrupting their function.

In another groundbreaking study, this compound was utilized as a building block for the development of small-molecule modulators of the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression. The bromo-methoxypropyl side chain facilitated the introduction of additional pharmacophores, enhancing the binding affinity and selectivity of the resulting inhibitors. Preclinical evaluations in xenograft models showed promising tumor growth inhibition, paving the way for further clinical investigations.

Recent advancements in synthetic methodologies have also improved the accessibility of 2-(1-Bromo-3-methoxypropyl)-1,3-thiazole-4-carbaldehyde. A 2024 report in Organic Letters described a streamlined, one-pot synthesis route that significantly increased yield and reduced byproduct formation. This innovation is expected to accelerate its adoption in high-throughput screening and combinatorial chemistry applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this scaffold. Ongoing research is focused on addressing issues such as metabolic stability and bioavailability, with computational modeling and structure-activity relationship (SAR) studies playing a pivotal role. Collaborative efforts between academia and industry are expected to further unlock the potential of this compound in the coming years.